Benzyl (2-(furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethyl)carbamate

• IUPAC Name: benzyl N-[2-(furan-2-yl)-2-thiophen-2-ylsulfonylethyl]carbamate
• InChI: InChI=1S/C18H17NO5S2/c20-18(24-13-14-6-2-1-3-7-14)19-12-16(15-8-4-10-23-15)26(21,22)17-9-5-11-25-17/h1-11,16H,12-13H2,(H,19,20)
• InChI Key: LOTKFDNZCFBTGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H17NO5S2
• Molecular Weight: 391.5 g/mol

Description

Benzyl (2-(furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethyl)carbamate, also known as FTC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FTC is a member of the class of compounds known as sulfonyl carbamates, which have been shown to possess a range of biological activities. In

Scientific Research Applications

Prodrugs and Antimicrobial Activity

One area of application involves the synthesis of carbamate analogues for potential use as prodrugs. For instance, carbamates derived from 2,5-bis(4-amidinophenyl)furan have shown promising anti-Pneumocystis carinii activity, suggesting potential in the development of treatments for Pneumocystis carinii pneumonia (PCP) (Rahmathullah et al., 1999). Similarly, compounds with furan and thiophene moieties have been explored for their anti-Helicobacter pylori properties, indicating a role in combating gastrointestinal infections (Carcanague et al., 2002).

Organic Synthesis and Chemical Reactivity

In organic synthesis, furan and thiophene derivatives, resembling the structural framework of Benzyl (2-(furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethyl)carbamate, have been utilized in various synthetic transformations. For instance, the synthesis of 5-acylisothiazoles from furans showcases the reactivity of furan derivatives in electrophilic aromatic substitution reactions, providing a pathway for the generation of heterocyclic compounds with potential pharmacological activities (Guillard et al., 2001).